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Compound of Interest

Compound Name: 4-Ethylbenzoate

Cat. No.: B1233868 Get Quote

Disclaimer: Information regarding the specific fragrance profile and detailed application of 4-
Ethylbenzoate is limited. The following application notes and protocols are based on the well-

documented characteristics of the closely related parent compound, Ethyl Benzoate, and are

intended to serve as a comprehensive guide for research and development.

Introduction
4-Ethylbenzoate (ethyl 4-ethylbenzoate) is an aromatic ester that, like its parent compound

ethyl benzoate, is anticipated to possess a pleasant, fruity-floral aroma.[1][2][3][4][5][6] Ethyl

benzoate is utilized in the fragrance industry to impart sweet, fruity, and floral notes to a variety

of products, including perfumes, cosmetics, and personal care items.[1][6] It is valued for its

ability to act as a floral amplifier and to add complexity to fragrance compositions.[2] These

application notes provide a framework for the evaluation and use of 4-ethylbenzoate as a

novel fragrance ingredient.

Chemical and Physical Properties
A summary of the known and predicted properties of 4-Ethylbenzoate and the well-

documented properties of Ethyl Benzoate are presented below for comparison.
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Property Ethyl 4-ethylbenzoate Ethyl Benzoate

Synonyms 4-Ethylbenzoic acid, ethyl ester
Benzoic acid, ethyl ester;

Benzoic ether

CAS Number 36207-13-3[7] 93-89-0[1]

Molecular Formula C₁₁H₁₄O₂[7] C₉H₁₀O₂[1]

Molecular Weight 178.23 g/mol [7] 150.17 g/mol [1]

Appearance - Colorless liquid[1][4]

Odor Profile -

Sweet, fruity, floral, with notes

of grape and black currant.[2]

[3]

Boiling Point - 211-213 °C[1]

Melting Point - -34 °C[6]

Solubility -

Soluble in alcohol and most

organic solvents; slightly

soluble in water.[1]

Olfactory Profile and Applications in Perfumery
Based on the profile of ethyl benzoate, 4-ethylbenzoate is expected to contribute a sweet,

fruity, and potentially slightly spicy or balsamic character to fragrance compositions.

Potential Applications:

Floral Accords: To enhance and provide lift to floral compositions, particularly in ylang-ylang,

tuberose, and carnation bases.[2][3]

Fruity Accords: To build and anchor berry and grape notes.[2][4]

Oriental and Leather Accords: To add a syrupy complexity and soften balsamic facets.[2]

Fixative: Due to its anticipated lower volatility compared to smaller esters, it may serve as a

mid-to-base note fixative.[4]
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Recommended Usage Levels
For ethyl benzoate, typical usage levels in perfume compounds range from 0.5% to 10%.[3][4]

It is recommended to start with low concentrations of 4-ethylbenzoate and incrementally

increase to achieve the desired olfactory effect.

Safety and Regulatory Information
A comprehensive safety assessment of 4-ethylbenzoate is required prior to its use in

consumer products. The safety profile of ethyl benzoate provides a useful reference.

Safety Endpoint Ethyl Benzoate

Skin Irritation Causes skin irritation.[8]

Eye Irritation Causes serious eye irritation.[8]

Sensitization Not classified as a skin sensitizer.

Toxicity Low acute toxicity.

Regulatory Compliance: All fragrance ingredients must comply with the standards set by the

International Fragrance Association (IFRA) and other relevant regulatory bodies.[9]

Experimental Protocols
Protocol 1: Purity and Identity Confirmation by Gas
Chromatography-Mass Spectrometry (GC-MS)
Objective: To determine the purity of a 4-ethylbenzoate sample and confirm its chemical

identity.

Methodology:

Sample Preparation: Prepare a 1% solution of the 4-ethylbenzoate sample in a suitable

solvent such as ethanol or dichloromethane.

Internal Standard: Add an internal standard (e.g., a known concentration of a non-interfering

alkane) to the sample solution for quantitative analysis.
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GC-MS Instrument Conditions:

Injector: Split/splitless injector, 250°C.

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Oven Program: Start at 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and

hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer: Electron ionization (EI) at 70 eV, scanning from m/z 40 to 400.

Data Analysis:

Identify the peak corresponding to 4-ethylbenzoate based on its retention time.

Confirm the identity by comparing the obtained mass spectrum with a reference spectrum

or by interpreting the fragmentation pattern.

Calculate the purity of the sample based on the peak area relative to the internal standard

and any identified impurities.

Protocol 2: Sensory Evaluation of Olfactory Profile
Objective: To characterize the odor profile of 4-ethylbenzoate.

Methodology:

Panelist Selection: Recruit a panel of trained sensory assessors or individuals with

experience in fragrance evaluation.[10][11]

Sample Preparation: Prepare a series of dilutions of 4-ethylbenzoate in a neutral solvent

(e.g., ethanol or dipropylene glycol) at concentrations of 10%, 1%, and 0.1%.

Evaluation Procedure:

Dip smelling strips into each dilution and allow the solvent to evaporate for a few seconds.
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Present the smelling strips to the panelists in a well-ventilated, odor-free environment.[10]

Panelists should evaluate the odor at different time points (top note, middle note, and base

note) and record their perceptions using a standardized questionnaire with descriptive

terms.[12]

Include known fragrance ingredients as references to help anchor the panelists'

descriptions.

Data Analysis: Compile the descriptive terms used by the panelists to create a

comprehensive olfactory profile of 4-ethylbenzoate.

Visualizations
Olfactory Signal Transduction Pathway
The following diagram illustrates the general mechanism by which an odorant molecule, such

as 4-ethylbenzoate, is perceived by the olfactory system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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